Cas no 1240581-78-5 (2-Methyl-1-(thiophene-2-carbonyl)piperazine)

• Product Name: 2-Methyl-1-(thiophene-2-carbonyl)piperazine
• CAS No: 1240581-78-5
• MF: C₁₀H₁₄N₂OS
• MW: 210.295960903168
• MDL: MFCD16811532
• CID: 4690549
• Update Time: 2025-11-07

2-Methyl-1-(thiophene-2-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-1-(thiophene-2-carbonyl)piperazine
• CC1CNCCN1C(=O)C1=CC=CS1

• MDL： MFCD16811532
• Inchi： 1S/C10H14N2OS/c1-8-7-11-4-5-12(8)10(13)9-3-2-6-14-9/h2-3,6,8,11H,4-5,7H2,1H3
• InChI Key： ZXBAZKIDQGDEAA-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1CCNCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• Topological Polar Surface Area: 60.6

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 354.7±32.0 °C at 760 mmHg
• Flash Point: 168.3±25.1 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-Methyl-1-(thiophene-2-carbonyl)piperazine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methyl-1-(thiophene-2-carbonyl)piperazine

Exploring the Versatile Applications of 2-Methyl-1-(thiophene-2-carbonyl)piperazine (CAS No. 1240581-78-5) in Modern Chemistry

In the dynamic field of organic chemistry, 2-Methyl-1-(thiophene-2-carbonyl)piperazine (CAS No. 1240581-78-5) has emerged as a compound of significant interest due to its unique structural features and broad applicability. This heterocyclic compound combines a piperazine ring with a thiophene-2-carbonyl moiety, making it a valuable intermediate in pharmaceutical and materials science research. Researchers and industry professionals frequently search for "2-Methyl-1-(thiophene-2-carbonyl)piperazine uses" or "CAS 1240581-78-5 synthesis methods," highlighting the growing demand for detailed information on this compound.

The molecular structure of 2-Methyl-1-(thiophene-2-carbonyl)piperazine features a methyl group at the 2-position of the piperazine ring, which influences its electronic properties and reactivity. The thiophene ring, a sulfur-containing heterocycle, contributes to the compound's potential in designing novel materials with enhanced electronic properties. Recent studies have explored its role in organic electronics, where compounds with thiophene derivatives are prized for their charge transport capabilities. This aligns with current trends in "organic semiconductor materials" and "thiophene-based compounds in electronics," which are hot topics in materials science forums.

From a synthetic chemistry perspective, 2-Methyl-1-(thiophene-2-carbonyl)piperazine can be prepared through amide coupling reactions between thiophene-2-carboxylic acid derivatives and substituted piperazines. The choice of coupling reagents and reaction conditions significantly impacts the yield and purity of the final product. Many researchers search for "optimized synthesis of 2-Methyl-1-(thiophene-2-carbonyl)piperazine" or "CAS 1240581-78-5 reaction conditions," reflecting the need for efficient synthetic protocols. Recent advancements in green chemistry have also prompted investigations into solvent-free or catalytic methods for producing such compounds.

In pharmaceutical research, the piperazine-thiophene hybrid structure of this compound has attracted attention for potential biological activities. While not a drug itself, 2-Methyl-1-(thiophene-2-carbonyl)piperazine serves as a crucial building block in medicinal chemistry. The piperazine moiety is a common feature in many CNS-active drugs, and the thiophene ring can enhance binding affinity to certain biological targets. Current searches for "piperazine derivatives in drug discovery" and "thiophene-containing pharmaceuticals" demonstrate the relevance of this structural motif in modern drug development.

The physicochemical properties of 2-Methyl-1-(thiophene-2-carbonyl)piperazine make it suitable for various applications beyond pharmaceuticals. Its moderate polarity and stability under standard conditions allow for easy handling in laboratory settings. Analytical chemists often inquire about "CAS 1240581-78-5 HPLC methods" or "characterization of thiophene-carbonyl compounds," indicating the need for reliable analytical protocols. Recent publications have described its use as a standard or reference compound in method development for analyzing similar heterocyclic systems.

Market trends show increasing demand for specialized heterocyclic compounds like 2-Methyl-1-(thiophene-2-carbonyl)piperazine, particularly in regions with strong pharmaceutical and materials science industries. Suppliers and manufacturers frequently search for "1240581-78-5 suppliers" or "bulk 2-Methyl-1-(thiophene-2-carbonyl)piperazine," reflecting commercial interest. The compound's stability and relatively straightforward synthesis make it accessible for both research and potential scale-up purposes, though proper handling and storage conditions remain essential considerations.

From an environmental standpoint, the biodegradation and ecological impact of thiophene-containing compounds have become important research areas. While 2-Methyl-1-(thiophene-2-carbonyl)piperazine itself isn't classified as hazardous, the scientific community shows growing interest in "green synthesis of heterocycles" and "sustainable chemistry approaches." Recent studies have explored enzymatic methods or biocatalytic routes for producing similar structures, aligning with global sustainability goals in chemical manufacturing.

In conclusion, 2-Methyl-1-(thiophene-2-carbonyl)piperazine (CAS No. 1240581-78-5) represents a versatile compound with applications spanning multiple scientific disciplines. Its unique combination of piperazine and thiophene moieties offers numerous possibilities for innovation in materials science, pharmaceutical research, and synthetic chemistry. As evidenced by search trends and recent publications, both academic and industrial researchers continue to explore new applications and improved synthetic methods for this valuable compound, ensuring its relevance in advancing scientific knowledge and technological applications.